2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-chlorobenzyl)oxy)phenol
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Description
2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-chlorobenzyl)oxy)phenol is a useful research compound. Its molecular formula is C25H22ClN3O4 and its molecular weight is 463.92. The purity is usually 95%.
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Scientific Research Applications
Aldose Reductase Inhibition and Antioxidant Activity
A study on 2-Phenyl-pyrido[1,2-a]pyrimidin-4-one derivatives, related to the chemical structure of interest, demonstrated that these compounds exhibit significant inhibitory activity against aldose reductase (ALR2) in the micromolar/submicromolar range. Introduction of specific hydroxyl groups enhanced the inhibitory potency, indicating the importance of these groups for enzyme pharmacophoric recognition. Moreover, these compounds displayed notable antioxidant properties, with catechol derivatives showing the best activity. This suggests potential applications in treating conditions related to oxidative stress and ALR2 involvement, such as diabetic complications (C. La Motta et al., 2007).
Synthesis and Structural Investigations
Another research focus has been on the facile synthesis of related pyrimidine derivatives via acid-catalyzed reactions, leading to compounds with potential for further chemical modifications and applications in various fields, including pharmaceuticals and materials science. For instance, N-(4,4-diethoxybutyl)pyrimidin-2-amine was successfully reacted with phenols to produce 2-(2-arylpyrrolidin-1-yl)pyrimidine derivatives, showcasing the versatility of pyrimidine chemistry for generating structurally diverse compounds (A. Gazizov et al., 2015).
Antifungal Activities
Research into pyrazolo[1,5-a]pyrimidines derivatives, closely related to the structure of interest, revealed that these compounds, upon microwave-assisted synthesis, exhibited good antifungal abilities against several phytopathogenic fungi. This indicates potential applications of these derivatives in agriculture for the control of fungal diseases, thereby contributing to crop protection and food security (Jin Zhang et al., 2016).
Properties
IUPAC Name |
2-[2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl]-5-[(2-chlorophenyl)methoxy]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22ClN3O4/c1-2-31-21-9-5-6-10-22(21)33-23-14-28-25(27)29-24(23)18-12-11-17(13-20(18)30)32-15-16-7-3-4-8-19(16)26/h3-14,30H,2,15H2,1H3,(H2,27,28,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNUPMQXKUUIRJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OC2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=CC=CC=C4Cl)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.